Cas no 2197668-16-7 (4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 2197668-16-7
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5326107
• Update Time: 2025-05-21

4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 4-methyl-3-(oxolan-2-yl)-1H-1,2,4-triazol-5-one

• Inchi： 1S/C7H11N3O2/c1-10-6(8-9-7(10)11)5-3-2-4-12-5/h5H,2-4H2,1H3,(H,9,11)
• InChI Key： CFCHCNBNNNZKKK-UHFFFAOYSA-N
• SMILES： O1CCCC1C1=NNC(N1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: -0.2
• Topological Polar Surface Area: 53.9

Additional information on 4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

Comprehensive Overview of 4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2197668-16-7)

The compound 4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2197668-16-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their broad-spectrum biological activities. The presence of both oxolane (tetrahydrofuran) and triazolone moieties in its structure makes it a versatile intermediate for synthesizing novel bioactive molecules.

In recent years, the demand for triazole-based compounds has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in 4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one due to its potential as a building block for kinase inhibitors and antifungal agents. Its molecular framework allows for easy modification, enabling the development of derivatives with enhanced efficacy and selectivity. This aligns with the growing trend in precision medicine and sustainable agriculture, where targeted therapies and eco-friendly solutions are prioritized.

The synthesis of CAS No. 2197668-16-7 typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and reduce environmental impact. These innovations address the increasing focus on green chemistry and cost-effective production in the chemical industry. Moreover, the compound's stability under various conditions makes it suitable for large-scale manufacturing and storage.

From a pharmacological perspective, 4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has shown promise in preliminary studies for modulating enzyme activity and cellular signaling pathways. Its mechanism of action often involves interactions with protein targets, making it a candidate for treating metabolic disorders and inflammatory diseases. These findings resonate with current healthcare trends, such as the search for personalized therapeutics and multi-target drugs to combat complex conditions like diabetes and autoimmune disorders.

In agrochemical applications, derivatives of this compound have demonstrated efficacy as plant growth regulators and pest control agents. The oxolane ring contributes to improved bioavailability, while the triazolone core enhances binding affinity to biological targets. This dual functionality is highly sought after in the development of next-generation pesticides that minimize resistance and environmental harm. As global agriculture faces challenges like climate change and food security, such innovations are critical for sustainable farming practices.

Analytical characterization of CAS No. 2197668-16-7 employs techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm purity and structural integrity. These methods are essential for ensuring compliance with regulatory standards and meeting the rigorous quality requirements of end-users. The compound's physicochemical properties, such as solubility and melting point, are well-documented, facilitating its integration into various formulations.

The future prospects for 4-methyl-3-(oxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one are bright, with ongoing research exploring its utility in material science and catalysis. Its adaptable structure could lead to breakthroughs in smart materials and renewable energy technologies. As industries increasingly adopt bio-based solutions, this compound may play a pivotal role in bridging the gap between synthetic chemistry and sustainable development.